(Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C22H22O7/c1-12(23)11-28-16-7-6-15-20(24)17(29-21(15)13(16)2)8-14-9-18(25-3)22(27-5)19(10-14)26-4/h6-10H,11H2,1-5H3/b17-8-
• InChI Key: SAUGYWKQUYESGP-IUXPMGMMSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC(=C(C(=C3)OC)OC)OC)C2=O)OCC(=O)C
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C(=C3)OC)OC)OC)/C2=O)OCC(=O)C
• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol

Description

(Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H22O7 and its molecular weight is 398.411. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

• Synthesis of Novel Compounds : The compound has been involved in the synthesis of novel derivatives such as octahydro-1,5-imino-3-benzazocin-4,7,10-trione derivatives, serving as models for saframycins, indicating its utility as an intermediate in the preparation of complex molecular structures N. Saito et al., 1997.

• Benzofuran Derivatives Synthesis : It has been used in methodologies for creating benzofuran derivatives, showcasing the adaptability of the benzofuran core in synthesizing biologically active molecules E. Ezzatzadeh & Zinatossadat Hossaini, 2018.

• Pharmacophore Development : Research indicates that benzofuran derivatives are important pharmacophores present in various therapeutic agents, demonstrating significant biological activities, including anticancer and antiviral properties G. Delogu, 2017.

Biological Activity and Chemical Transformations

• Neuroprotective Properties : Compounds derived from benzofuran scaffolds, such as aurones isolated from Sophora japonica, have shown significant neuroprotective activities, suggesting the potential of benzofuran derivatives in developing treatments for neurodegenerative disorders Q. Ma et al., 2019.

• Antimicrobial and Cytotoxic Activities : Certain benzofuran derivatives have been found to possess both antimicrobial and potent cytotoxic activity, highlighting the compound's relevance in medicinal chemistry and drug discovery C. Ong et al., 1988.

Modular Synthesis Approaches

• Advanced Synthesis Techniques : The compound has played a role in advanced synthetic strategies involving Claisen rearrangement and ring-closing metathesis for producing phenylpropanoid natural products and key structural elements like benzofurans, 2H-chromenes, and benzoxepines S. Kotha & B. Solanke, 2022.